Cas no 160746-21-4 (1-Pentene, 2-bromo-5-chloro-)

• Product Name: 1-Pentene, 2-bromo-5-chloro-
• CAS No: 160746-21-4
• MF: C₅H₈BrCl
• MW: 183.474020004272
• CID: 6014817
• PubChem ID: 10910207
• Update Time: 2025-06-12

1-Pentene, 2-bromo-5-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-Pentene, 2-bromo-5-chloro-
• EN300-7441559
• 2-bromo-5-chloropent-1-ene
• 160746-21-4

• Inchi： 1S/C5H8BrCl/c1-5(6)3-2-4-7/h1-4H2
• InChI Key： XCSZPWRFDNJURK-UHFFFAOYSA-N
• SMILES： C=C(Br)CCCCl

Computed Properties

• Exact Mass: 181.94979g/mol
• Monoisotopic Mass: 181.94979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 61.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.405±0.06 g/cm3(Predicted)
• Boiling Point: 181.1±23.0 °C(Predicted)

Additional information on 1-Pentene, 2-bromo-5-chloro-

Chemical Profile of 1-Pentene, 2-bromo-5-chloro (CAS No. 160746-21-4)

1-Pentene, 2-bromo-5-chloro, identified by the Chemical Abstracts Service Number (CAS No.) 160746-21-4, is a significant intermediate in organic synthesis and pharmaceutical chemistry. This compound, featuring a pentene backbone with bromo and chloro substituents, exhibits unique reactivity that makes it valuable in the development of various chemical derivatives. Its molecular structure, characterized by a double bond between the second and third carbon atoms and halogen atoms at specific positions, allows for diverse functionalization pathways, making it a versatile building block in synthetic chemistry.

The synthesis of 1-Pentene, 2-bromo-5-chloro typically involves the bromination and chlorination of pentene precursors. These reactions are carefully controlled to ensure regioselectivity, as the placement of bromine and chlorine atoms greatly influences the compound's properties and reactivity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly routes to this compound, aligning with the growing emphasis on sustainable chemistry practices.

In the realm of pharmaceutical research, 1-Pentene, 2-bromo-5-chloro has garnered attention due to its potential as a precursor for bioactive molecules. The halogenated pentene structure serves as a scaffold for drug discovery, allowing chemists to introduce additional functional groups through further modifications. For instance, researchers have explored its utility in constructing heterocyclic compounds, which are prevalent in many therapeutic agents. The ability to derivatize this molecule into more complex structures has opened new avenues for developing novel pharmaceuticals targeting various diseases.

One notable application of 1-Pentene, 2-bromo-5-chloro is in the synthesis of agrochemicals. Halogenated alkenes are crucial in formulating pesticides and herbicides due to their reactivity and stability under environmental conditions. The compound's dual halogenation provides multiple sites for further chemical manipulation, enabling the creation of compounds with enhanced efficacy and selectivity. Recent studies have highlighted its role in developing next-generation agrochemicals that are more sustainable and less harmful to non-target organisms.

The chemical properties of 1-Pentene, 2-bromo-5-chloro also make it a valuable material in material science. Its ability to undergo polymerization or act as a monomer for specialty polymers has been explored in creating advanced materials with tailored properties. For example, researchers have investigated its incorporation into copolymer formulations to improve mechanical strength or thermal stability. These developments underscore the compound's versatility beyond traditional organic synthesis applications.

From an industrial perspective, the production of 1-Pentene, 2-bromo-5-chloro is optimized for scalability while maintaining high purity standards. Manufacturers employ rigorous quality control measures to ensure that the final product meets the specifications required for downstream applications. The demand for this compound has grown alongside advancements in synthetic chemistry, reflecting its importance in both academic research and industrial processes.

Future research directions for 1-Pentene, 2-bromo-5-chloro may focus on expanding its utility in green chemistry initiatives. Innovations such as biocatalysis or photochemical methods could offer more sustainable pathways to its synthesis. Additionally, exploring its role in medicinal chemistry could lead to breakthroughs in drug development. As synthetic methodologies continue to evolve, 1-Pentene, 2-bromo-5-chloro is poised to remain a key intermediate in shaping the future of chemical innovation.